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CAS No.: 886463-10-1

Cat. No.: B14084997

Get Quote

In the rapidly advancing field of LED curing, the selection of an appropriate photoinitiator is

paramount to achieving desired formulation properties, including cure speed, depth of cure,

and low migration. This guide provides a detailed comparison of two high-performance

polymeric photoinitiators, Omnipol 910 and Omnipol TP, for researchers, scientists, and

professionals in drug development and material science.

Introduction to Omnipol 910 and Omnipol TP
Omnipol 910 is a polymeric Type I photoinitiator belonging to the aminoalkylphenone class.[1]

[2][3] It is recognized for its high reactivity and is particularly effective in pigmented systems

due to its strong absorption in the UV-B region.[1][2] Omnipol TP is a polymeric Type I

photoinitiator based on TPO-L, known for its high efficiency, low odor, and excellent low

migration properties, making it suitable for sensitive applications like food packaging.[4] Both

are designed for use in UV and LED curing applications.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Omnipol 910 and Omnipol TP is

presented below. These properties are crucial in determining their suitability for specific LED
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curing formulations.

Property Omnipol 910 Omnipol TP

Chemical Class Polymeric Aminoalkylphenone Polymeric TPO-L

Photoinitiator Type Type I (Cleavage) Type I (Cleavage)

Appearance Liquid Liquid

UV Absorption Peaks 230 nm, 325 nm[5] 360 nm, 395 nm[5]

Key Features

High reactivity, low odor,

extremely low migration, good

solubility and stability.[3][6]

High reactivity (equal or

greater than TPO-L), low odor,

excellent low migration.[4][7]

Recommended Dosage 5-10% by weight

Not specified, but can be used

at approximately the same w/w

concentration as TPO.[8]

Performance in LED Curing Applications
While direct, side-by-side quantitative data from a single study is limited, the following

comparison is based on the characteristics described in technical literature.
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Performance Parameter Omnipol 910 Omnipol TP

Curing Speed

Described as "very reactive".

[3][6] The aminoalkylphenone

structure is known for rapid

radical generation.

Described as "highly efficient"

with reactivity equal to or

greater than TPO-L.[4][7]

Depth of Cure

Suitable for through-cure

applications, particularly in

pigmented systems.[3]

Effective for through-cure.

Surface Cure Suitable for surface cure.[3]

Not explicitly stated, but TPO-

based initiators are generally

good for surface cure.

Yellowing

Aminoalkylphenones can

sometimes contribute to

yellowing, though specific data

for Omnipol 910 is not

available.

TPO-L based initiators are

known for low yellowing.

Migration

Extremely low migration levels

due to its polymeric nature.[3]

[6]

Excellent low migration

properties, suitable for food

packaging.[4]

Suitability for Pigmented

Systems

Particularly useful in

pigmented printing inks due to

its strong UV-B absorption.[1]

[2]

Suitable for white and

pigmented systems.

Experimental Protocols
To provide a framework for direct comparison, the following are detailed experimental

methodologies for evaluating key performance parameters of photoinitiators in LED curing

applications.

Measurement of Curing Speed (Tack-Free Time)
Objective: To determine the time required for a coating to become tack-free upon exposure to a

specific LED light source.
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Apparatus:

LED curing lamp (e.g., 395 nm) with controlled intensity.

Drawdown bar for consistent film thickness.

Substrate (e.g., glass, metal, or paperboard).

Cotton ball or other suitable material to test for tackiness.

Timer.

Procedure:

Prepare the formulation containing the photoinitiator (Omnipol 910 or Omnipol TP) at a

specified concentration in a suitable resin/monomer blend.

Apply a thin film of the formulation onto the substrate using a drawdown bar to ensure

uniform thickness (e.g., 25 µm).

Expose the coated substrate to the LED lamp at a fixed distance and intensity.

Start the timer at the beginning of the exposure.

Periodically (e.g., every 1-2 seconds), gently touch the surface with a fresh cotton ball.

The tack-free time is the time at which the cotton ball no longer leaves any fibers on the

surface of the coating.

Repeat the measurement at least three times for each photoinitiator and calculate the

average.

Determination of Depth of Cure
Objective: To measure the maximum thickness of a formulation that can be fully cured under

specific LED exposure conditions.

Apparatus:
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LED curing lamp (e.g., 395 nm).

Molds of varying depths (e.g., cylindrical molds).

Scraper or spatula.

Micrometer or caliper.

Procedure:

Prepare the formulations with Omnipol 910 and Omnipol TP.

Fill molds of different known depths with the formulations.

Expose the top surface of the formulation in each mold to the LED lamp for a fixed duration

and at a constant intensity.

After exposure, remove the cured sample from the mold.

Scrape away any uncured liquid resin from the bottom of the sample.

Measure the thickness of the cured portion using a micrometer or caliper. This thickness

represents the depth of cure.

Plot the depth of cure as a function of exposure time or energy.

Evaluation of Polymerization Kinetics using Real-Time
FTIR (RT-FTIR)
Objective: To monitor the rate of disappearance of reactive functional groups (e.g., acrylate

double bonds) during photopolymerization.[9][10][11][12][13]

Apparatus:

Fourier Transform Infrared (FTIR) spectrometer equipped for real-time measurements.

LED light source coupled to the sample compartment of the FTIR.
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Sample holder (e.g., KBr plates).

Procedure:

Place a small amount of the liquid formulation between two KBr plates to create a thin film of

known thickness.

Place the sample in the FTIR spectrometer.

Initiate simultaneous IR spectral acquisition and exposure to the LED light.

Monitor the decrease in the absorbance of the characteristic peak for the reactive functional

group (e.g., ~1635 cm⁻¹ for acrylate C=C stretching) over time.[11]

Calculate the degree of conversion as a function of time using the initial and instantaneous

peak areas.

The rate of polymerization can be determined from the slope of the conversion vs. time

curve.[9]

Analysis of Reaction Enthalpy by Photo-Differential
Scanning Calorimetry (Photo-DSC)
Objective: To measure the heat evolved during the photopolymerization reaction, which is

proportional to the extent of reaction.[14][15]

Apparatus:

Differential Scanning Calorimeter (DSC) equipped with a UV/LED light source.

DSC sample pans.

Procedure:

Place a small, accurately weighed amount of the liquid formulation into a DSC pan.

Place the pan in the DSC cell and allow it to equilibrate at a constant temperature under an

inert atmosphere (e.g., nitrogen).
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Expose the sample to the LED light source at a controlled intensity for a set period.

The DSC will record the heat flow as a function of time.

The total heat of polymerization (ΔH) is determined by integrating the area under the

exothermic peak.

The rate of heat evolution is proportional to the rate of polymerization.

Visualizations
Photoinitiation Mechanism
The following diagram illustrates the general mechanism of a Type I photoinitiator, which is

applicable to both Omnipol 910 and Omnipol TP. Upon absorption of LED light, the

photoinitiator molecule undergoes cleavage to form free radicals, which then initiate the

polymerization of monomers and oligomers.
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General Mechanism of Type I Photoinitiation
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Caption: General mechanism of Type I photoinitiators in LED curing.
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Experimental Workflow for Photoinitiator Comparison
The logical workflow for a comparative study of Omnipol 910 and Omnipol TP is outlined in the

diagram below.

Experimental Workflow for Photoinitiator Comparison

Formulation Preparation

Performance Testing

Data Analysis & Comparison

Formulation with
Omnipol 910

Curing Speed
(Tack-Free Time) Depth of Cure Polymerization Kinetics

(RT-FTIR / Photo-DSC) Yellowing Index

Formulation with
Omnipol TP

Comparative Data Table

Conclusion on
Performance

Click to download full resolution via product page

Caption: Workflow for comparing the performance of Omnipol 910 and Omnipol TP.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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